Cas no 129655-59-0 (1-(3-Amino-4-quinolinyl)amino-2-methyl-2-propanol)

• Product Name: 1-(3-Amino-4-quinolinyl)amino-2-methyl-2-propanol
• CAS No: 129655-59-0
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• MDL: MFCD22044570
• CID: 1224801
• PubChem ID: 14986941
• Update Time: 2025-04-20

1-(3-Amino-4-quinolinyl)amino-2-methyl-2-propanol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[(3-amino-4-quinolinyl)amino]-2-methyl-
• 1-[(3-amino-4-quinolinyl)amino]-2-methyl-2-propanol
• 1-((3-Aminoquinolin-4-yl)amino)-2-methylpropan-2-ol
• 1-[(3-aminoquinolin-4-yl)amino]-2-methylpropan-2-ol
• AS-68819
• LHBODUUXCWHZLN-UHFFFAOYSA-N
• DB-132486
• 3-Amino-4-(2-hydroxy-2methylpropylamino)quinoline
• SB69791
• AKOS027393825
• 3-amino-4-(2-hydroxy-2-methylpropylamino)quinoline
• SY041640
• SCHEMBL842750
• 3-Amino-4-[(2-methyl-2-hydroxypropyl)amino]quinoline
• 129655-59-0
• CS-0059725
• MFCD22044570
• 1-(3-aminoquinolin-4-ylamino)-2-methylpropan-2-ol
• 1-[(3-Aminoquinolin-4-yl)amino]-2-methylpropan-2-ol; 3-Amino-4-(2-hydroxy-2-methylpropylamino)quinoline
• F19193
• 1-(3-Amino-4-quinolinyl)amino-2-methyl-2-propanol

• MDL： MFCD22044570
• Inchi： 1S/C13H17N3O/c1-13(2,17)8-16-12-9-5-3-4-6-11(9)15-7-10(12)14/h3-7,17H,8,14H2,1-2H3,(H,15,16)
• InChI Key： LHBODUUXCWHZLN-UHFFFAOYSA-N
• SMILES： OC(C)(C)CNC1C(=CN=C2C=CC=CC=12)N

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.2Ų